5-[(3Ar,6aR)-2,3,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3a-yl]-3-(cyclopropylmethyl)-1,2,4-oxadiazole;hydrochloride

• IUPAC Name: 5-[(3aR,6aR)-2,3,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3a-yl]-3-(cyclopropylmethyl)-1,2,4-oxadiazole;hydrochloride
• InChI: InChI=1S/C13H19N3O.ClH/c1-2-10-7-14-8-13(10,5-1)12-15-11(16-17-12)6-9-3-4-9;/h9-10,14H,1-8H2;1H/t10-,13-;/m0./s1
• InChI Key: GRUMQWJUEGEWGE-VVBGOIRUSA-N
• Canonical SMILES: C1CC2CNCC2(C1)C3=NC(=NO3)CC4CC4.Cl
• Isomeric SMILES: C1C[C@H]2CNC[C@]2(C1)C3=NC(=NO3)CC4CC4.Cl
• Molecular Formula: C13H20ClN3O
• Molecular Weight: 269.77 g/mol
• CAS No.: 1807921-07-8

Description

5-[(3Ar,6aR)-2,3,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3a-yl]-3-(cyclopropylmethyl)-1,2,4-oxadiazole;hydrochloride is a useful research compound. Its molecular formula is C13H20ClN3O and its molecular weight is 269.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

1,2,4-Oxadiazole and 1,2,3-triazole compounds, which include the structure of the mentioned chemical, have been synthesized and investigated for various biological activities. These compounds show potential as anti-protozoal and anti-cancer agents. A study by Dürüst et al. (2012) demonstrated the synthesis of novel oxadiazolyl pyrrolo triazole diones with significant in vitro anti-protozoal and cytotoxic activities (Dürüst et al., 2012).

Chemical Structure and Synthesis

The synthesis and chemical structure of related 1,2,4-oxadiazole derivatives have been a subject of research. Ebrahimi (2010) reported the synthesis of new triazoles, thiadiazoles, and oxadiazoles with pyridyl and cyclohexyl substitutions. These compounds were characterized using spectroscopic methods, highlighting the diverse chemical structures that can be achieved with 1,2,4-oxadiazole frameworks (Ebrahimi, 2010).

Optical Properties

Research into the optical properties of oxadiazole derivatives has been conducted. Yang et al. (2011) synthesized pyrazolo[1,5-a]pyridine-containing 1,3,4-oxadiazole derivatives, exploring their optical properties such as absorption and fluorescence spectra. These findings are crucial for potential applications in materials science (Yang et al., 2011).

Anticancer Activity

A significant area of research is the exploration of 1,2,4-oxadiazole derivatives as anticancer agents. Zhang et al. (2005) identified a novel apoptosis inducer from this class, with specific activity against breast and colorectal cancer cell lines. This study highlights the potential of these compounds in cancer therapy (Zhang et al., 2005).

Antibacterial Properties

The antibacterial properties of oxadiazole derivatives have also been investigated. Song et al. (2017) synthesized various 1,3,4-oxadiazole thioether derivatives and assessed their antibacterial activities against specific pathogens. This research is indicative of the potential use of these compounds in addressing bacterial infections (Song et al., 2017).